Cas no 20869-95-8 (Ermanin)

• Product Name: Ermanin
• CAS No: 20869-95-8
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 270538
• PubChem ID: 5352001
• Update Time: 2025-04-19

Ermanin Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-3-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• Ermanin
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-
• 5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)chromen-4-one
• 3,4'-Dimethoxychrysin
• 3,4'-dimethoxykaempferol
• 3',5,7-trihydroxy-3,4'-dimethoxyflavone
• 5,7-Dihydroxy-3,4'-dimethoxyflavone
• kaempferol 3,4'-dimethyl ether
• Kaempferol 3,4'-di-O-methyl ether
• NSC 31882
• [ "5", "7-Dihydroxy-3", "4'-dimethoxyflavone" ]
• 5
• SCHEMBL2875089
• Q3056707
• Chrysin, 3,4'-dimethoxy-
• CHEBI:146142
• 3,4'-O-dimethylkaempferol
• Chrysin,4'-dimethoxy-
• AKOS015963884
• kaempferol-3,4''-di-O-methyl ether
• NCI60_002742
• 5,7-Dihydroxy-3-methoxy-2-(4-methoxy-phenyl)chromen-4-one
• EINECS 244-093-8
• NS00026755
• NSC-31882
• 5, 7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)chromen-4-one
• FS-9547
• 850D90YJN3
• 20869-95-8
• BDBM50240619
• Kaempferol-3,4'-dimethyl ether
• Kaempferol-3,4'-dimethylether
• 3,4'-dimethylkaempferol
• 5,7-Dihydroxy-3-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one #
• CHEMBL309061
• DTXSID90174986
• NSC31882
• 5,7-Dihydroxy-3-methoxy-2-(4-methoxyphenyl)-4-benzopyrone
• 5,7-Dihydroxy-3-methoxy-2-(4-methoxy-phenyl)-chromen-4-one
• LMPK12112697
• CS-0024327
• FT-0638054
• 5,7-dihydroxy-3,4''-dimethoxyflavone
• 5,7-dihydroxy-3-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 3,4'-dimethoxy-5,7-dihydroxyflavone
• MEGxp0_000250
• UNII-850D90YJN3
• HY-N3848
• G85790
• DB-045411

• MDL： MFCD00017440
• Inchi： 1S/C17H14O6/c1-21-11-5-3-9(4-6-11)16-17(22-2)15(20)14-12(19)7-10(18)8-13(14)23-16/h3-8,18-19H,1-2H3
• InChI Key： RJCJVIFSIXKSAH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(=C1C1C=CC(=CC=1)OC)OC)=O)O)O

Computed Properties

• Exact Mass: 314.07900
• Monoisotopic Mass: 314.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.2A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.46
• Boiling Point: 552°C at 760 mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.671
• PSA: 89.13000
• LogP: 2.88840
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Ermanin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids
• Natural Products and Extracts Plant Extracts Plant based Condea albida
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone